Cas no 1078719-67-1 (20a-Hydroxyprogesterone Acetate)

• Product Name: 20a-Hydroxyprogesterone Acetate
• CAS No: 1078719-67-1
• MF: C₂₃H₃₄O₄
• MW: 374.513667583466
• CID: 5186099
• Update Time: 2025-10-31

20a-Hydroxyprogesterone Acetate Chemical and Physical Properties

Names and Identifiers

• Pregn-4-en-3-one, 17-(acetyloxy)-20-hydroxy-, (20S)-
• 20a-Hydroxyprogesterone Acetate

• Inchi： 1S/C23H34O4/c1-14(24)23(27-15(2)25)12-9-20-18-6-5-16-13-17(26)7-10-21(16,3)19(18)8-11-22(20,23)4/h13-14,18-20,24H,5-12H2,1-4H3/t14-,18+,19-,20-,21-,22-,23-/m0/s1
• InChI Key： SOAZLKHRBQFMBE-JNJULNALSA-N
• SMILES： C1(=O)C=C2[C@](C)(CC1)[C@]1([H])[C@]([H])([C@@]3([H])[C@@](CC1)(C)[C@@](OC(C)=O)([C@@H](O)C)CC3)CC2

Additional information on 20a-Hydroxyprogesterone Acetate

20a-Hydroxyprogesterone Acetate (CAS No. 1078719-67-1): A Comprehensive Overview

20a-Hydroxyprogesterone Acetate, with the chemical identifier CAS No. 1078719-67-1, is a significant compound in the field of pharmaceutical chemistry and endocrinology. This compound, derived from the natural hormone progesterone, has garnered considerable attention due to its diverse biological activities and potential therapeutic applications. Its molecular structure, characterized by a hydroxyl group at the 20th carbon position and an acetylated ester at the hydroxyl group, contributes to its unique pharmacological properties.

The synthesis of 20a-Hydroxyprogesterone Acetate involves a series of well-defined chemical transformations, typically starting from commercially available progesterone precursors. The hydroxylation at the 20th carbon is a critical step, often achieved through enzymatic or chemical methods, which ensures high selectivity and yield. Subsequent acetylation enhances the stability and solubility of the compound, making it more suitable for formulation into pharmaceutical products.

In recent years, 20a-Hydroxyprogesterone Acetate has been extensively studied for its role in reproductive health and hormone therapy. Research has highlighted its potential in managing conditions such as endometriosis, uterine fibroids, and hormonal imbalances. The compound's ability to modulate the activity of progesterone receptors has opened new avenues for treating gynecological disorders without the side effects associated with unmodified progesterone.

One of the most promising applications of 20a-Hydroxyprogesterone Acetate is in the development of contraceptive methods. Studies have demonstrated that this compound can effectively inhibit ovulation and implantation by binding to progesterone receptors in the hypothalamus, pituitary gland, and reproductive tract. Its efficacy as a progestin has been compared to traditional synthetic progestins, but with a potentially lower risk of metabolic side effects.

The pharmacokinetic profile of 20a-Hydroxyprogesterone Acetate is another area of active investigation. Unlike native progesterone, which has a short half-life and rapid metabolism, the acetylated form exhibits improved bioavailability and prolonged action. This property makes it an attractive candidate for long-term therapeutic use, reducing the frequency of dosing required for effective treatment.

Recent clinical trials have explored the use of 20a-Hydroxyprogesterone Acetate in managing menopausal symptoms. The compound's ability to provide mild progestative effects without significant androgenic activity has been particularly noted. This makes it a suitable option for women who require hormone replacement therapy but wish to avoid potent synthetic hormones. The trials have shown promising results in alleviating hot flashes, night sweats, and vaginal dryness while maintaining bone density.

The role of 20a-Hydroxyprogesterone Acetate in cancer research is also emerging as a significant area of interest. Preclinical studies have suggested that this compound may exhibit anti-proliferative effects on certain types of cancer cells by modulating estrogen receptor activity. While further research is needed to fully understand its potential in oncology, these findings are encouraging for future therapeutic development.

Advances in drug delivery systems have further enhanced the therapeutic potential of 20a-Hydroxyprogesterone Acetate. Nanoparticle formulations and transdermal patches have been developed to improve drug absorption and reduce local irritation. These innovations are expected to expand the applications of this compound beyond traditional oral and injectable formulations.

The environmental impact and sustainability of synthesizing 20a-Hydroxyprogesterone Acetate are also being considered in modern pharmaceutical research. Green chemistry principles are being applied to develop more efficient and eco-friendly synthetic routes, minimizing waste and reducing energy consumption. Such efforts align with global initiatives to promote sustainable drug manufacturing practices.

In conclusion, 20a-Hydroxyprogesterone Acetate (CAS No. 1078719-67-1) represents a versatile and promising compound with wide-ranging applications in medicine. Its unique pharmacological properties make it an valuable tool in treating gynecological disorders, reproductive health issues, menopausal symptoms, and potentially even certain types of cancer. Ongoing research continues to uncover new therapeutic uses for this compound, ensuring its continued relevance in modern medicine.